2'-Carboethoxy-3-(3,4-dimethylphenyl)propiophenone

• IUPAC Name: ethyl 2-[3-(3,4-dimethylphenyl)propanoyl]benzoate
• InChI: InChI=1S/C20H22O3/c1-4-23-20(22)18-8-6-5-7-17(18)19(21)12-11-16-10-9-14(2)15(3)13-16/h5-10,13H,4,11-12H2,1-3H3
• InChI Key: ZVHRRRYXDCTUBU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=CC=C1C(=O)CCC2=CC(=C(C=C2)C)C
• Molecular Formula: C20H22O3
• DSSTOX Substance ID: DTXSID50644832
• Molecular Weight: 310.4 g/mol
• CAS RN: 898778-99-9

Description

The compound 2'-Carboethoxy-3-(3,4-dimethylphenyl)propiophenone is not directly mentioned in the provided papers. However, the papers discuss related chemical compounds and their synthesis, which may share some similarities in terms of chemical structure and reactivity. The first paper discusses the use of 2-carboethoxymethyl-6-methoxyindenone in synthesizing the gibbane skeleton, which is a complex structure found in certain natural products . The second paper describes the synthesis of a series of compounds with potential antimicrobial activity, which involves a multi-step synthesis starting from simpler precursors .

Synthesis Analysis

The synthesis of related compounds involves multi-step reactions with careful selection of reagents and conditions. In the first paper, the synthesis of 2-carboethoxymethyl-6-methoxyindenone is achieved, which is then used to create dimers and further reacted in a Diels-Alder reaction to produce a compound related to the gibbane skeleton . The second paper outlines a synthetic route starting from 2-cyano acetamide and 1,4-dithiane-2,5-diol, leading to a series of tetrazole-thiophene carboxamides with potential antimicrobial properties . These syntheses involve condensation reactions, hydrolysis, and the use of sodium azide in Tetrahydrofuron, indicating a complex synthetic pathway.

Molecular Structure Analysis

The molecular structures of the compounds in the research are characterized using various analytical techniques. In the second paper, the target molecules are characterized by IR, 1H NMR, 13C-NMR, Mass, and elemental analysis . These techniques provide detailed information about the molecular framework, functional groups, and the overall three-dimensional arrangement of atoms within the molecules.

Chemical Reactions Analysis

The chemical reactions described in the papers involve the formation of carbon-carbon and carbon-heteroatom bonds. The first paper mentions the stereoselective synthesis of dimers from indenone and a Diels-Alder reaction . The second paper details a series of reactions including condensation, hydrolysis, and the use of phosphoro dichloridates to synthesize the final compounds . These reactions are crucial for constructing the complex molecular architecture of the target compounds.

Physical and Chemical Properties Analysis

While the physical and chemical properties of 2'-Carboethoxy-3-(3,4-dimethylphenyl)propiophenone are not directly discussed, the papers provide insights into the properties of structurally related compounds. The characterization techniques used, such as NMR and IR spectroscopy, are indicative of the compounds' physical and chemical properties . Additionally, the biological evaluation and molecular docking studies in the second paper suggest that the synthesized compounds have specific interactions with biological targets, which is a result of their chemical properties .

Scientific Research Applications

Chemical Synthesis and Environmental Impact

One of the primary areas of interest is the synthesis and mechanistic understanding of compounds with similar chemical structures. For instance, the study of acidolysis mechanisms in lignin model compounds, which share structural similarities with 2'-Carboethoxy-3-(3,4-dimethylphenyl)propiophenone, provides valuable insights into chemical reactions that could be applied in material science and environmental chemistry (Yokoyama, 2015). This research highlights the complex mechanisms involved in breaking down lignin, a major component of plant biomass, which has implications for biofuel production and environmental remediation.

Environmental Toxicology and Ecotoxicity

Another significant area of application is in environmental toxicology, where similar compounds are studied for their impact on ecosystems and human health. For example, the aquatic hazard assessment of bisphenol A (BPA), a compound structurally related to phenoxy herbicides and potentially 2'-Carboethoxy-3-(3,4-dimethylphenyl)propiophenone, demonstrates the importance of understanding the environmental fate and ecotoxicity of chemical compounds (Staples et al., 2002). Such studies are crucial for regulatory practices and ensuring the safety of chemical use in various industries.

Pharmacological Properties

Research on the pharmacological properties of polyphenolic compounds provides insights into potential health benefits and therapeutic applications. Polyphenols are known for their antioxidant, anti-inflammatory, and antimicrobial properties, which have been extensively investigated for their potential in preventing and treating chronic diseases and conditions, including those related to inflammation and oxidative stress (Ferrazzano et al., 2011). While direct connections to 2'-Carboethoxy-3-(3,4-dimethylphenyl)propiophenone are not made, the broader implications of such research could inform future studies on its pharmacological applications.